
Unveiling the Transcriptomic Landscape: A
Comparative Guide to Aschantin-Treated Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aschantin

Cat. No.: B080573 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the transcriptomic effects of Aschantin (Astaxanthin) on various cell

types. It summarizes key experimental findings, presents quantitative data for easy

interpretation, and details the underlying methodologies.

Recent transcriptomic studies have illuminated the diverse molecular impacts of Aschantin, a

potent antioxidant carotenoid, across different biological systems. This guide synthesizes

findings from multiple studies to offer a comparative overview of its effects on gene expression,

with a focus on key signaling pathways implicated in cellular health and disease.

Quantitative Transcriptomic Data Summary
The following tables summarize the differentially expressed genes (DEGs) in cells treated with

Aschantin compared to control conditions. These datasets provide a quantitative look at the

genetic reprogramming induced by Aschantin.

Table 1: Differentially Expressed Genes in C. elegans Treated with Astaxanthin (20 µg/mL) for

6 days.[1]
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Gene Symbol Description log2(Fold Change) p-value

Upregulated Genes

cyp-35B1

Cytochrome P450

family 35 subfamily B

member 1

2.58 < 0.05

ugt-29

UDP-

glucuronosyltransfera

se family 29

2.32 < 0.05

hsp-16.41
Heat shock protein

16.41
2.15 < 0.05

gst-4
Glutathione S-

transferase 4
1.89 < 0.05

sod-3
Superoxide dismutase

3
1.58 < 0.05

Downregulated Genes

fat-7 Fatty acid desaturase -2.11 < 0.05

lipl-4 Lipase-4 -1.98 < 0.05

ins-7 Insulin-like peptide 7 -1.76 < 0.05

daf-28 Insulin-like peptide 28 -1.65 < 0.05

Table 2: Modulation of Wnt/β-catenin Pathway Genes by Astaxanthin in H. pylori-infected

Human Gastric Epithelial Cells.[2]
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Gene Symbol Gene Name
Function in
Wnt/β-catenin
Pathway

Effect of H.
pylori Infection
(log2FC)

Effect of
Astaxanthin
Treatment
(log2FC)

PORCN
Porcupine O-

acyltransferase

Wnt protein

activator
Upregulated Downregulated

SMOX
Spermine

Oxidase
Positive regulator Upregulated Downregulated

BAMBI

BMP And Activin

Membrane

Bound Inhibitor

Negative

modulator
Downregulated Upregulated

SMAD4
SMAD Family

Member 4

Negative

modulator
Downregulated Upregulated

FOSL1 Fos-like 1 β-catenin effector Upregulated Downregulated

MYC
MYC Proto-

Oncogene
β-catenin effector Upregulated Downregulated

Key Signaling Pathways Modulated by Aschantin
Aschantin has been shown to influence several critical signaling pathways. The diagrams

below, generated using Graphviz, illustrate the key molecular interactions within these

pathways and how Aschantin treatment modulates them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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